Cas no 1343797-50-1 (ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1343797-50-1
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 6169572
• PubChem ID: 63379633
• Update Time: 2025-10-31

ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS012685782
• EN300-1119891
• 1343797-50-1

• Inchi： 1S/C9H8N2O4/c1-2-13-9(12)7-10-8(15-11-7)6-4-3-5-14-6/h3-5H,2H2,1H3
• InChI Key： NRGXWDAVSHFRRC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Additional information on ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Professional Introduction to Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1343797-50-1)

Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1343797-50-1) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a furan ring in its molecular structure enhances its reactivity and potential biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate consists of a central oxadiazole ring substituted with an ethyl carboxylate group at the 3-position and a furan moiety at the 5-position. This arrangement imparts distinct electronic and steric properties that are crucial for its interaction with biological targets. The oxadiazole core is known for its stability and ability to engage in hydrogen bonding, while the furan ring contributes to lipophilicity and can participate in π-stacking interactions. These features make the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Specifically, Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate has been investigated for its inhibitory effects on certain enzymes implicated in cancer progression. Preliminary findings suggest that it may disrupt key signaling pathways by interfering with the activity of target enzymes.

The synthesis of Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the oxadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethyl carboxylate group and the furan moiety at the designated positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacological profile of Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate has been extensively studied in vitro using various cell lines and biochemical assays. These studies have revealed promising activities against several disease-related targets. For instance, it has shown inhibitory effects on Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. Additionally, the compound exhibits cytotoxic properties against certain cancer cell lines by inducing apoptosis or inhibiting cell proliferation.

The potential therapeutic applications of this compound are further supported by computational modeling studies that predict favorable binding interactions with target proteins. Molecular docking simulations have been used to explore how Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate fits into the active sites of enzymes such as tyrosine kinases. These simulations provide insights into key binding residues and help optimize the structure for improved potency and selectivity.

In clinical research settings, Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate is being evaluated in preclinical models to assess its safety profile and pharmacokinetic properties. Animal studies have demonstrated reasonable bioavailability and metabolic stability upon administration. These findings are crucial for determining appropriate dosing regimens and identifying potential side effects before human trials can commence.

The development of novel drug candidates often involves structural modifications to enhance efficacy while minimizing toxicity. Researchers have explored derivatives of Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate by altering substituents on the oxadiazole or furan rings to fine-tune their pharmacological properties. Such modifications aim to improve solubility, reduce off-target effects, or enhance tissue penetration.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models have accelerated the process of identifying promising candidates like Ethyl 5-(furan-2-yl)-1,2,4-oxadiazole-3-carboxylate. These tools help predict biological activity based on molecular structure alone, saving significant time and resources in laboratory experiments.

The future prospects for Ethyl 5-(furan-2-yl)-1,2,4-oaxdiazolee3e carboxylete are bright as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves， so too does our ability to design targeted therapies based on compounds like this one.